Cas no 145350-09-0 (Pioglitazone N-Oxide)

Pioglitazone N-Oxide Properties

Names and Identifiers

• Pioglitazone Hydrochloride
• Pioglitazone HCl
• Pioglitazone N-Oxide
• 5-[[4-[2-(5-ethyl-1-oxidopyridin-1-ium-2-yl)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• 2-(2-(4-((2,4-dioxothiazolidin-5-yl)methyl)phenoxy)ethyl)-5-ethylpyridine 1-oxide
• 145350-09-0
• PioglitazoneN-Oxide
• 2,4-Thiazolidinedione, 5-[[4-[2-(5-ethyl-1-oxido-2-pyridinyl)ethoxy]phenyl]methyl]-
• AS-18997
• FT-0673908
• AKOS030255781
• 5-[[4-[2-(5-Ethyl-1-oxido-2-pyridinyl)ethoxy]phenyl]methyl]-2,4-thiazolidinedione; 2,4-Thiazolidinedione, 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-, N-oxide; Pioglitazone N-oxide
• rac-2-(2-{4-[(2,4-dioxothiazolidin-5-yl)methyl]phenoxy}ethyl)-5-ethylpyridine-1-oxide
• YTKQAGFCVMHNHM-UHFFFAOYSA-N
• Pioglitazone-d4 N-Oxide (deuterated)
• A909414
• J-008091
• DTXSID30443587
• SCHEMBL9545736
• 5-[[4-[2-(5-Ethyl-2-pyridinyl]ethoxy]phenyl]methyl]-2,4-thiazolidinedione N-oxide
• +Expand

• MDL： MFCD00915839
• InChIKey： YTKQAGFCVMHNHM-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H20N2O4S/c1-2-13-3-6-15(21(24)12-13)9-10-25-16-7-4-14(5-8-16)11-17-18(22)20-19(23)26-17/h3-8,12,17H,2,9-11H2,1H3,(H,20,22,23)
• SMILES： CCC1C=CC(CCOC2C=CC(CC3SC(=O)NC3=O)=CC=2)=[N+]([O-])C=1

Computed Properties

• Exact Mass: 372.11400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 392.096
• Heavy Atom Count: 26
• Complexity: 466
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 93.6A^2

Experimental Properties

• LogP: 3.52190
• PSA: 106.16000
• Refractive Index: 1.64
• Boiling Point: 575.4 oC at 760 mmHg
• Melting Point: 158-160°C
• Flash Point: 301.8 oC
• Density: 1.26

Pioglitazone N-Oxide Security Information

• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at -20°C
• Signal Word：Warning

Pioglitazone N-Oxide Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%